![molecular formula C4H5N3O3 B2464301 (3-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid CAS No. 1674389-78-6](/img/structure/B2464301.png)
(3-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid
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Overview
Description
“(3-Hydroxy-1H-1,2,4-triazol-1-yl)acetic acid” is a chemical compound with the molecular formula C4H5N3O3 . It has an average mass of 143.101 Da and a monoisotopic mass of 143.033096 Da .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives has been reported in various studies . A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized, and their structures were established by NMR and MS analysis . A novel, metal-free process for the synthesis of 2-(3-methyl-1H-1,2,4-triazol-1-yl) acetic acid was also reported, featuring an efficient construction of the triazole ring under flow conditions .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a 1,2,4-triazole ring attached to an acetic acid group . The IR absorption spectra of related compounds showed two signals for C=O groups at 1650–1712 cm−1 .
Chemical Reactions Analysis
The chemical reactions involving 1,2,4-triazole derivatives have been studied extensively . For instance, a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines .
Physical And Chemical Properties Analysis
“this compound” has a density of 1.8±0.1 g/cm3, a boiling point of 522.9±52.0 °C at 760 mmHg, and a flash point of 270.0±30.7 °C . It has 6 H bond acceptors, 2 H bond donors, and 2 freely rotating bonds .
Scientific Research Applications
Synthesis and Biological Activity
- A series of 1,2,4-triazole derivatives, including those related to (3-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid, have been synthesized and evaluated for various biological activities. Derivatives have shown potential in areas like anti-inflammatory and analgesic activity, superoxide scavenging, antimicrobial properties, and as cholinesterase inhibitors (Hunashal et al., 2014), (Maxwell et al., 1984), (Mohsen, 2012).
Synthesis and Chemical Properties
- Research has focused on synthesizing various esters and salts of 1,2,4-triazole derivatives, examining their physical-chemical properties, and exploring their potential in creating new drugs. This includes studies on the synthesis of compounds such as 2-((5-(hydroxy(phenyl)methyl)-4-R-4H-1,2,4-triazole-3-yl)thio)acetic acids and their salts, investigating their synthesis methods, structure, and potential biological activities (Rud et al., 2018), (Salionov, 2015).
Green Chemistry and Synthesis Optimization
- Efforts have been made to develop environmentally friendly and efficient synthesis methods for 1,2,4-triazole derivatives. This includes the development of continuous-flow conditions for the synthesis of such compounds, highlighting the importance of atom economy, selectivity, and safety in chemical processes (Tortoioli et al., 2020).
Potential Pharmaceutical Applications
- The derivatives of 1,2,4-triazole, including those similar to this compound, are being explored for their potential in various pharmaceutical applications. This includes the development of new drugs with diverse pharmacological activities such as antimicrobial and antitumor properties, showcasing the significance of these compounds in medical research (Al-Soud et al., 2004).
Future Directions
The future research directions could involve further exploration of the biological activities of 1,2,4-triazole derivatives . The development of more selective and potent anticancer molecules using 1,2,4-triazole benzoic acid hybrids as a structural optimization platform could be a promising area of research .
Mechanism of Action
Target of Action
It’s known that triazole derivatives can bind with high affinity to multiple receptors , which suggests that this compound may also interact with various targets.
Mode of Action
Some triazole derivatives have been found to inhibit the proliferation of cancer cells by inducing apoptosis . This suggests that (3-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid might also interact with its targets in a similar manner, leading to changes in cell behavior.
Biochemical Pathways
Triazole derivatives have been associated with a range of bioactivities, such as anticancer, antibacterial, antiviral, and anti-inflammatory activities . This suggests that this compound may affect multiple biochemical pathways, leading to various downstream effects.
Result of Action
Some triazole derivatives have shown potent inhibitory activities against cancer cell lines . This suggests that this compound might also have similar effects.
Biochemical Analysis
Cellular Effects
It is suggested that it may have potential effects on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
2-(5-oxo-1H-1,2,4-triazol-2-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O3/c8-3(9)1-7-2-5-4(10)6-7/h2H,1H2,(H,6,10)(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVDHKCKGFQOYAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=O)NN1CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1674389-78-6 |
Source
|
Record name | 2-(3-hydroxy-1H-1,2,4-triazol-1-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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